
Spectroscopic Profile of Cyclohexyl
Anthranilate: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Cyclohexyl anthranilate

CAS No.: 7779-16-0

Cat. No.: B1265597

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Cyclohexyl anthranilate
(C₁₃H₁₇NO₂), a significant compound in the flavor, fragrance, and pharmaceutical industries.

Understanding the spectral characteristics of this molecule is paramount for quality control,

structural elucidation, and the development of new applications. This document will delve into

the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

offering expert interpretation and insights into the experimental methodologies.

Molecular Structure and Spectroscopic Overview
Cyclohexyl anthranilate is an ester formed from anthranilic acid and cyclohexanol. Its

structure, characterized by an aromatic amine, an ester functional group, and a saturated

cycloalkane ring, gives rise to a unique spectroscopic fingerprint. This guide will dissect this

fingerprint to provide a comprehensive understanding of the molecule's chemical environment.

Caption: Molecular Structure of Cyclohexyl anthranilate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1265597#bc-rfq
https://www.benchchem.com/product/b1265597/docs?utm_src=pdf-body#spectroscopic-profile-of-cyclohexyl-anthranilate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1265597/docs?utm_src=pdf-body#spectroscopic-profile-of-cyclohexyl-anthranilate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1265597/docs?utm_src=pdf-body#spectroscopic-profile-of-cyclohexyl-anthranilate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Both ¹H and ¹³C NMR spectra provide detailed information about the chemical

environment of each nucleus.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Cyclohexyl anthranilate displays distinct signals for the aromatic,

cyclohexyl, and amine protons. The chemical shifts are influenced by the electron-withdrawing

ester group and the electron-donating amino group on the aromatic ring, as well as the

aliphatic nature of the cyclohexyl ring.

Table 1: ¹H NMR Spectroscopic Data for Cyclohexyl anthranilate

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.8 dd 1H Aromatic H

~7.3 t 1H Aromatic H

~6.6 d 1H Aromatic H

~6.5 t 1H Aromatic H

~4.9 m 1H O-CH (Cyclohexyl)

~4.8 br s 2H NH₂

~1.2-2.0 m 10H Cyclohexyl CH₂

Note: The exact chemical shifts and coupling constants can vary slightly depending on the

solvent and the magnetic field strength of the NMR instrument.

Interpretation and Causality:

Aromatic Protons (δ 6.5-7.8): The signals in this region are characteristic of a substituted

benzene ring. The downfield shift of the proton ortho to the ester group (~7.8 ppm) is due to

the deshielding effect of the carbonyl. The protons ortho and para to the electron-donating

amino group are shifted upfield. The splitting patterns (doublet of doublets, triplet) arise from

the coupling between adjacent protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1265597/docs?utm_src=pdf-body#spectroscopic-profile-of-cyclohexyl-anthranilate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1265597/docs?utm_src=pdf-body#spectroscopic-profile-of-cyclohexyl-anthranilate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


O-CH Proton (δ ~4.9): The methine proton of the cyclohexyl ring attached to the ester

oxygen is significantly deshielded and appears as a multiplet due to coupling with the

adjacent methylene protons.

Amine Protons (δ ~4.8): The protons of the primary amine appear as a broad singlet. The

broadness is a result of quadrupole broadening from the nitrogen atom and potential

hydrogen exchange.

Cyclohexyl Protons (δ ~1.2-2.0): The remaining ten protons of the cyclohexyl ring appear as

a complex multiplet in the aliphatic region of the spectrum. The overlapping signals are due

to the similar chemical environments of these protons.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Table 2: ¹³C NMR Spectroscopic Data for Cyclohexyl anthranilate

Chemical Shift (δ) ppm Assignment

~167 C=O (Ester)

~150 Aromatic C-NH₂

~134 Aromatic C-H

~131 Aromatic C-H

~117 Aromatic C-H

~116 Aromatic C-H

~110 Aromatic C-CO

~73 O-CH (Cyclohexyl)

~32 Cyclohexyl CH₂

~25 Cyclohexyl CH₂

~24 Cyclohexyl CH₂
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Interpretation and Causality:

Carbonyl Carbon (δ ~167): The ester carbonyl carbon is significantly deshielded and

appears at a characteristic downfield chemical shift.

Aromatic Carbons (δ ~110-150): The six aromatic carbons give rise to distinct signals. The

carbon attached to the amino group is shifted downfield due to the nitrogen's

electronegativity, while the carbon attached to the ester group is also deshielded. The

remaining aromatic carbons appear in the expected region.

O-CH Carbon (δ ~73): The carbon of the cyclohexyl ring bonded to the ester oxygen is

deshielded and appears at a downfield chemical shift compared to the other aliphatic

carbons.

Cyclohexyl Carbons (δ ~24-32): The remaining five carbons of the cyclohexyl ring appear in

the typical aliphatic region.

Experimental Protocol: NMR Spectroscopy
A standard protocol for acquiring high-quality NMR spectra is crucial for accurate structural

elucidation.
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Sample Preparation

Data Acquisition

Data Processing

Dissolve 5-10 mg of
Cyclohexyl anthranilate

in ~0.7 mL of
deuterated solvent (e.g., CDCl₃)

Transfer to a clean,
dry 5 mm NMR tube

Insert sample into
the NMR spectrometer

Lock and shim the
magnetic field

Acquire ¹H and ¹³C NMR spectra
using standard pulse sequences

Fourier transform the
Free Induction Decay (FID)

Phase and baseline
correct the spectra

Reference the spectra
(e.g., to TMS at 0 ppm)

Integrate ¹H signals and
pick peaks for both spectra

Click to download full resolution via product page

Caption: A generalized workflow for NMR sample preparation and data acquisition.

Causality in Experimental Choices:

Solvent Selection: A deuterated solvent, such as chloroform-d (CDCl₃), is used to avoid

overwhelming the spectrum with solvent signals.[1] The choice of solvent can also influence

the chemical shifts of labile protons like those of the amine group.

Concentration: An optimal concentration of 5-10 mg in approximately 0.7 mL of solvent is

recommended to achieve a good signal-to-noise ratio in a reasonable acquisition time.[2]

Locking and Shimming: The deuterium signal from the solvent is used to "lock" the magnetic

field, ensuring its stability throughout the experiment. Shimming is the process of optimizing

the homogeneity of the magnetic field across the sample volume, which is critical for

obtaining sharp spectral lines and high resolution.[3]
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Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 3: Key IR Absorption Bands for Cyclohexyl anthranilate

Wavenumber (cm⁻¹) Intensity Assignment

3480-3360 Medium, Sharp (doublet)
N-H stretch (asymmetric and

symmetric)

3060-3020 Medium Aromatic C-H stretch

2935, 2860 Strong
Aliphatic C-H stretch

(cyclohexyl)

1685 Strong, Sharp C=O stretch (ester)

1615, 1590 Medium-Strong C=C stretch (aromatic ring)

1240 Strong C-O stretch (ester)

750 Strong
C-H bend (ortho-disubstituted

aromatic)

Interpretation and Causality:

N-H Stretching (3480-3360 cm⁻¹): The presence of two distinct sharp bands in this region is

a hallmark of a primary amine (-NH₂), corresponding to the asymmetric and symmetric

stretching vibrations.

C-H Stretching (3060-3020 cm⁻¹ and 2935, 2860 cm⁻¹): The absorptions above 3000 cm⁻¹

are characteristic of C-H bonds in the aromatic ring, while the strong absorptions below 3000

cm⁻¹ are due to the C-H bonds of the cyclohexyl group.

C=O Stretching (1685 cm⁻¹): The intense, sharp peak at this wavenumber is indicative of the

ester carbonyl group. Its position is influenced by conjugation with the aromatic ring.
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C-O Stretching (1240 cm⁻¹): The strong absorption in this region is attributed to the

stretching vibration of the C-O single bond of the ester.

Aromatic C-H Bending (750 cm⁻¹): The strong band in the fingerprint region is characteristic

of the out-of-plane C-H bending of an ortho-disubstituted benzene ring.

Experimental Protocol: FT-IR Spectroscopy
For a liquid sample like Cyclohexyl anthranilate, the attenuated total reflectance (ATR) or the

neat liquid film method are commonly employed.

Sample Preparation (ATR)

Data Acquisition

Data Processing

Ensure the ATR crystal
is clean and dry

Place a single drop of
Cyclohexyl anthranilate

onto the crystal

Collect a background spectrum
of the empty ATR crystal Collect the sample spectrum

The instrument software
automatically ratios the sample

spectrum to the background

Identify and label
significant absorption peaks

Click to download full resolution via product page

Caption: A simplified workflow for FT-IR analysis using an ATR accessory.

Causality in Experimental Choices:

ATR Technique: The ATR method is often preferred for liquid samples as it requires minimal

sample preparation and is easy to clean.[4][5] A drop of the neat liquid is placed directly on
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the crystal (e.g., diamond or zinc selenide).

Background Correction: A background spectrum of the clean, empty ATR crystal is collected

before the sample spectrum. This is essential to subtract the absorbance of atmospheric

water and carbon dioxide, as well as any instrumental artifacts, from the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity and structure.

Table 4: Key Mass Spectral Data for Cyclohexyl anthranilate (Electron Ionization)

m/z Relative Intensity (%) Proposed Fragment

219 40 [M]⁺ (Molecular Ion)

137 100 [C₇H₇NO₂]⁺

120 85 [C₇H₆NO]⁺

92 50 [C₆H₆N]⁺

83 30 [C₆H₁₁]⁺

65 25 [C₅H₅]⁺

Interpretation and Causality:

Molecular Ion (m/z 219): The peak at m/z 219 corresponds to the molecular weight of

Cyclohexyl anthranilate, confirming its elemental composition.

Base Peak (m/z 137): The most abundant fragment is often the anthranilic acid radical

cation, formed by the loss of the cyclohexyl radical. This is a stable fragment due to the

aromatic system.

Fragment at m/z 120: This prominent peak likely arises from the loss of a hydroxyl radical

from the m/z 137 fragment.
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Fragment at m/z 92: This fragment can be formed by the loss of carbon monoxide from the

m/z 120 fragment.

Fragment at m/z 83: This peak corresponds to the cyclohexyl cation, formed by the cleavage

of the ester bond.

[C₁₃H₁₇NO₂]⁺˙
m/z = 219

[C₇H₇NO₂]⁺˙
m/z = 137

- C₆H₁₀

[C₆H₁₁]⁺
m/z = 83

- C₇H₆NO₂˙

[C₇H₆NO]⁺
m/z = 120

- OH˙

[C₆H₆N]⁺
m/z = 92

- CO

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for Cyclohexyl anthranilate in EI-MS.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a common technique for the analysis of volatile and semi-volatile organic

compounds.
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Sample Preparation

Data Acquisition

Data Analysis

Dilute a small amount of
Cyclohexyl anthranilate in a

volatile solvent (e.g., dichloromethane)

Inject the sample into the GC Separate components on the
chromatographic column

Introduce the eluent into the
mass spectrometer (ion source)

Ionize the molecules (e.g., by
Electron Ionization)

Separate and detect ions based
on their mass-to-charge ratio

Analyze the resulting mass spectrum Compare with spectral libraries
for confirmation

Click to download full resolution via product page

Caption: A general workflow for GC-MS analysis.

Causality in Experimental Choices:

Gas Chromatography (GC): GC is used to separate the analyte from any impurities before it

enters the mass spectrometer, ensuring a clean mass spectrum of the compound of interest.

[6]

Electron Ionization (EI): EI is a hard ionization technique that imparts significant energy to

the molecule, leading to extensive and reproducible fragmentation. This fragmentation

pattern is highly characteristic and can be used for library matching and structural

confirmation.[7]

Conclusion
The spectroscopic data presented in this guide provide a robust and detailed characterization

of Cyclohexyl anthranilate. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen

framework, the IR spectrum identifies the key functional groups, and the mass spectrum
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confirms the molecular weight and provides insight into the molecule's fragmentation behavior.

A thorough understanding of these spectroscopic techniques and the interpretation of the

resulting data is essential for researchers and professionals working with this compound.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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